4-Ho-DET
4-Ho-DET
4-hydroxy Diethyltryptamine (4-hydroxy DET) is a substituted tryptamine which is structurally related to the natural hallucinogen psilocin (4-hydroxy dimethyltryptamine). 4-hydroxy DET is a designer drug of abuse. The physiological and toxicological properties of this compound are poorly studied. This product is intended for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
22204-89-3
VCID:
VC21141511
InChI:
InChI=1S/C14H20N2O/c1-3-16(4-2)9-8-11-10-15-12-6-5-7-13(17)14(11)12/h5-7,10,15,17H,3-4,8-9H2,1-2H3
SMILES:
CCN(CC)CCC1=CNC2=C1C(=CC=C2)O
Molecular Formula:
C14H20N2O
Molecular Weight:
232.32 g/mol
4-Ho-DET
CAS No.: 22204-89-3
Reference Standards
VCID: VC21141511
Molecular Formula: C14H20N2O
Molecular Weight: 232.32 g/mol
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| Description | 4-hydroxy Diethyltryptamine (4-hydroxy DET) is a substituted tryptamine which is structurally related to the natural hallucinogen psilocin (4-hydroxy dimethyltryptamine). 4-hydroxy DET is a designer drug of abuse. The physiological and toxicological properties of this compound are poorly studied. This product is intended for forensic and research purposes. |
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| CAS No. | 22204-89-3 |
| Product Name | 4-Ho-DET |
| Molecular Formula | C14H20N2O |
| Molecular Weight | 232.32 g/mol |
| IUPAC Name | 3-[2-(diethylamino)ethyl]-1H-indol-4-ol |
| Standard InChI | InChI=1S/C14H20N2O/c1-3-16(4-2)9-8-11-10-15-12-6-5-7-13(17)14(11)12/h5-7,10,15,17H,3-4,8-9H2,1-2H3 |
| Standard InChIKey | OHHYMKDBKJPILO-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCC1=CNC2=C1C(=CC=C2)O |
| Canonical SMILES | CCN(CC)CCC1=CNC2=C1C(=CC=C2)O |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | 3-(2-Diethylaminoethyl)indol-4-ol; 4-Hydroxy-N,N-diethyltryptamine; CZ 74; 3-[2-(Diethylamino)ethyl]-1H-indol-4-ol; 4-HO-DET; |
| PubChem Compound | 9991554 |
| Last Modified | Jul 17 2023 |
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